Cas no 361168-10-7 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide
• CAS No: 361168-10-7
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6173473
• PubChem ID: 4076898
• Update Time: 2025-10-29

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide
• HMS1416C03
• SR-01000442571
• SR-01000442571-1
• AKOS024576128
• Oprea1_737498
• F0375-0219
• 361168-10-7
• IFLab1_001455
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide
• EU-0039204
• N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-phenoxypropanamide

• Inchi： 1S/C19H18N2O3S/c1-23-15-9-7-14(8-10-15)17-13-25-19(20-17)21-18(22)11-12-24-16-5-3-2-4-6-16/h2-10,13H,11-12H2,1H3,(H,20,21,22)
• InChI Key： SJSTYNXZOGKHMT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1NC(CCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide

Professional Introduction to N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 361168-10-7)

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide, a compound with the chemical identifier CAS No. 361168-10-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, featuring a thiazole core and phenoxy substituents, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl moiety is particularly noteworthy as it combines the unique properties of thiazole derivatives with the electronic and steric influences of the methoxyphenyl group. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the phenoxy group further enhances the compound's potential by introducing additional binding pockets and modulating its pharmacokinetic profile.

In recent years, there has been a surge in research aimed at developing novel therapeutics targeting complex diseases. N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide has emerged as a promising candidate in this context. Its molecular design incorporates elements that are known to interact favorably with biological targets, such as enzymes and receptors. This has led to its investigation in various preclinical studies aimed at understanding its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its potential to modulate inflammatory pathways. Inflammatory processes are central to numerous diseases, including chronic inflammatory disorders and certain types of cancer. The thiazole ring is known to possess anti-inflammatory properties, and when combined with the phenoxy substituent, it creates a molecule that can potentially interfere with key inflammatory mediators. This has been observed in preliminary studies where N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide demonstrated significant inhibitory effects on enzymes such as COX-2 and LOX.

Furthermore, the compound's structure suggests that it may have neuroprotective properties. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation. The thiazole core is known to exhibit antioxidant activity, which could be beneficial in mitigating these pathological processes. Preclinical studies have shown that derivatives of thiazole have the ability to cross the blood-brain barrier, making them attractive candidates for treating central nervous system disorders.

The methoxyphenyl group in N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide also plays a crucial role in determining its pharmacological profile. This group is known to enhance binding affinity by introducing hydrophobic interactions and π-stacking effects. These interactions are critical for ensuring that the compound remains bound to its target long enough to exert its therapeutic effect. Additionally, the methoxy group can influence metabolic stability, potentially allowing for longer half-lives and improved bioavailability.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide has been subjected to various computational studies aimed at understanding its binding mode and interaction with biological targets. These studies have provided valuable insights into how the compound might function at a molecular level and have guided further optimization efforts.

In vitro studies have been instrumental in evaluating the potential of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide as a therapeutic agent. These studies have shown that the compound exhibits significant activity against various cell lines associated with different diseases. For instance, it has demonstrated inhibitory effects on cancer cell proliferation by inducing apoptosis and inhibiting cell cycle progression. Similarly, it has shown promise in reducing inflammation by modulating key signaling pathways involved in immune responses.

The pharmacokinetic properties of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide have also been thoroughly investigated. These studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, including good solubility and moderate bioavailability. This makes it a promising candidate for further development into a clinical drug.

One of the key challenges in drug development is ensuring that a compound can reach its target site effectively while minimizing side effects. The structural features of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide contribute to its ability to achieve this balance. The thiazole core provides specific interactions with biological targets, while the phenoxy substituent helps optimize solubility and metabolic stability. Together, these features make it an attractive candidate for further exploration.

The potential therapeutic applications of N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylylphenoxypropanamide are vast. Beyond its anti-inflammatory and neuroprotective properties, it has shown promise in treating other conditions such as cardiovascular disease and metabolic disorders. The compound's ability to modulate multiple pathways simultaneously makes it particularly interesting for developing combination therapies that could address complex diseases more effectively than single-target drugs.

Ongoing research continues to uncover new aspects of this compound's biology and potential therapeutic applications. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can interact with these pathways more effectively. N - - - - - - - ( - - - ) (CAS No . 361168 - 10 - 7 ) is poised to play a significant role in this ongoing effort . p >